Cas no 1017146-79-0 (2-(4-Fluoro-benzyl)-butyric acid)

2-(4-Fluoro-benzyl)-butyric acid structure
1017146-79-0 structure
Product Name:2-(4-Fluoro-benzyl)-butyric acid
CAS No:1017146-79-0
MF:C11H13FO2
MW:196.218127012253
CID:5526386
PubChem ID:24264887
Update Time:2024-03-01

2-(4-Fluoro-benzyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-benzyl)-butyric acid
    • Inchi: 1S/C11H13FO2/c1-2-9(11(13)14)7-8-3-5-10(12)6-4-8/h3-6,9H,2,7H2,1H3,(H,13,14)
    • InChI Key: LIGMRXUABTVBFO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CC1=CC=C(F)C=C1)CC

Computed Properties

  • Exact Mass: 196.08995782g/mol
  • Monoisotopic Mass: 196.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų
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